Cas no 4849-90-5 (Aristolochic acid C)

• Product Name: Aristolochic acid C
• CAS No: 4849-90-5
• Molecular Formula: C₁₆H₉NO₇
• Molecular Weight: 327.2452
• MDL: MFCD03093714
• CID: 45364
• PubChem ID: 165274

Aristolochic acid C Properties

Names and Identifiers

• Aristolochic acid C
• ARISTOLOCHIC ACID C(RG)
• Phenanthro[3,4-d]-1,3-dioxole-5-carboxylicacid, 10-hydroxy-6-nitro-
• ARISTOLOCHICACIDC
• Aristolochiac acid C
• 10-hydroxy-6-nitrophenanthro[3,4-d][1,3]dioxole-5-carboxylic acid
• C16H9NO7
• Aristolochic acid-IIIa
• Aristolochic Acid IIIa
• 9100AF
• BDBM50306858
• AKOS015897115
• CHEMBL603494
• Phenanthro(3,4-d)-1,3-dioxole-5-carboxylic acid, 10-hydroxy-6-nitro-
• AS-77006
• 10-hydroxy-6-nitronaphtho[2,1-g][1,3]benzodioxole-5-carboxylic acid
• CS-0016891
• 10-HYDROXY-6-NITRO-2H-PHENANTHRO[3,4-D][1,3]DIOXOLE-5-CARBOXYLIC ACID
• Phenanthro(3,4-d)-1,3-dioxole-5-carboxylic aicd, 10-hydroxy-6-nitro-
• DTXSID00197540
• HY-N1450
• CHEBI:194151
• 4849-90-5
• FT-0662284
• NS00094599
• Phenanthro[3,4-d]-1,3-dioxole-5-carboxylic acid, 10-hydroxy-6-nitro-
• AC-34490
• AKOS040760132
• 10-Hydroxy-6-nitro-phenanthro[3,4-d]-1,3-dioxole-5-carboxylic Acid; Aristolochic Acid IIIa;
• DA-61207

• MDL： MFCD03093714
• InChIKey： NBFGYDJKTHENDP-UHFFFAOYSA-N
• Inchi： 1S/C16H9NO7/c18-8-2-1-7-3-11(17(21)22)13-10(16(19)20)5-12-15(24-6-23-12)14(13)9(7)4-8/h1-5,18H,6H2,(H,19,20)
• SMILES： O1C([H])([H])OC2C([H])=C(C(=O)O[H])C3=C(C([H])=C4C([H])=C([H])C(=C([H])C4=C3C1=2)O[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 327.037902g/mol
• Surface Charge: 0
• XLogP3: 3.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 327.037902g/mol
• Monoisotopic Mass: 327.037902g/mol
• Topological Polar Surface Area: 122Ų
• Heavy Atom Count: 24
• Complexity: 535
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 327.24

Experimental Properties

• LogP: 3.55690
• PSA: 121.81000
• Refractive Index: 1.82
• Boiling Point: 658.7 °C at 760 mmHg
• Melting Point: 287-292ºC
• Vapor Pressure: 0.0±2.1 mmHg at 25°C
• Flash Point: 352.1 °C
• Color/Form: Orange powder
• Density: 1.707

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Aristolochic acids and derivatives